Cas no 2121511-60-0 (4-Bromo-3-methylphenylboronic acid pinacol ester)

• Product Name: 4-Bromo-3-methylphenylboronic acid pinacol ester
• CAS No: 2121511-60-0
• MF: C₁₃H₁₈BBrO₂
• MW: 296.995823383331
• MDL: MFCD29088160
• CID: 5078864
• Update Time: 2026-03-01

4-Bromo-3-methylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methylphenylboronic acid pinacol ester
• 4-Bromo-3-methylphenylboronic acid pinaco ester
• 2-(4-Bromo-3-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD29088160
• Inchi： 1S/C13H18BBrO2/c1-9-8-10(6-7-11(9)15)14-16-12(2,3)13(4,5)17-14/h6-8H,1-5H3
• InChI Key： UVWBOXLZYNYHCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Topological Polar Surface Area: 18.5

Additional information on 4-Bromo-3-methylphenylboronic acid pinacol ester

Recent Advances in the Application of 4-Bromo-3-methylphenylboronic Acid Pinacol Ester (CAS: 2121511-60-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-3-methylphenylboronic acid pinacol ester (CAS: 2121511-60-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, this compound plays a crucial role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the development of novel therapeutic agents and diagnostic tools, making it a focal point in interdisciplinary research.

One of the most notable advancements involving 4-Bromo-3-methylphenylboronic acid pinacol ester is its application in the synthesis of boron-containing drugs. Boron-based compounds have emerged as promising candidates in drug discovery, particularly in the treatment of cancer and infectious diseases. Researchers have successfully utilized this compound to develop inhibitors targeting key enzymes involved in tumor progression, such as proteases and kinases. The unique properties of boron, including its ability to form reversible covalent bonds with biological targets, enhance the specificity and efficacy of these inhibitors.

In addition to its role in drug development, 4-Bromo-3-methylphenylboronic acid pinacol ester has been employed in the design of molecular probes for imaging and diagnostics. Recent studies have demonstrated its potential in positron emission tomography (PET) imaging, where boron-containing compounds are used to track disease biomarkers with high precision. The compound's stability and reactivity make it an ideal candidate for labeling and conjugation with other imaging agents, enabling real-time monitoring of biological processes.

Another area of research where 4-Bromo-3-methylphenylboronic acid pinacol ester has shown promise is in the field of materials science. Its incorporation into polymeric materials has led to the development of smart drug delivery systems capable of responding to specific environmental stimuli, such as pH or enzyme activity. These systems offer controlled release of therapeutic agents, minimizing side effects and improving patient outcomes. Recent publications have detailed the synthesis and characterization of such materials, underscoring the compound's versatility beyond traditional pharmaceutical applications.

Despite these advancements, challenges remain in the large-scale production and optimization of 4-Bromo-3-methylphenylboronic acid pinacol ester-based compounds. Researchers are actively exploring novel synthetic routes and purification techniques to enhance yield and purity, ensuring reproducibility and scalability. Collaborative efforts between academia and industry are crucial in addressing these challenges and translating laboratory findings into clinically viable solutions.

In conclusion, 4-Bromo-3-methylphenylboronic acid pinacol ester (CAS: 2121511-60-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to diagnostics and materials science, highlight its potential to drive innovation in the life sciences. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility, paving the way for groundbreaking discoveries in the years to come.